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Compound of Interest

3-Bromo-5-
Compound Name:
hydroxymethylisoxazole

Cat. No. B1273690

For Immediate Reference: A Guide to the Safe Disposal of 3-Bromo-5-

hydroxymethylisoxazole

This document provides essential safety and logistical information for the proper disposal of 3-
Bromo-5-hydroxymethylisoxazole (CAS No. 25742-00-1), a key reagent in various research
and development applications. Adherence to these procedures is critical to ensure personnel
safety and environmental compliance. This guide is intended for researchers, scientists, and
professionals in the drug development field.

Key Safety and Hazard Information

3-Bromo-5-hydroxymethylisoxazole is classified as an irritant. All handling and disposal
operations should be conducted with appropriate personal protective equipment (PPE) and in a
well-ventilated area, preferably within a chemical fume hood.
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Hazard Classification & Personal Protective
GHS Hazard Statements .

Codes Equipment (PPE)
H315: Causes skin - Nitrile gloves- Chemical

respiratory irritation a fume hood)

Step-by-Step Disposal Protocol

The primary method for the disposal of 3-Bromo-5-hydroxymethylisoxazole and its
contaminated materials is through a licensed hazardous waste disposal company. Under no
circumstances should this chemical be disposed of down the drain or in regular solid waste.

1. Waste Collection:

o Collect all waste containing 3-Bromo-5-hydroxymethylisoxazole, including unused
product, solutions, and contaminated consumables (e.g., pipette tips, weighing boats,
absorbent paper), in a designated and compatible waste container.

e The container must be made of a material that will not react with the chemical, such as high-
density polyethylene (HDPE).

e Ensure the container is in good condition and can be securely sealed.
2. Labeling:
o Clearly label the hazardous waste container with the following information:

The words "Hazardous Waste"

[¢]

[¢]

The full chemical name: "3-Bromo-5-hydroxymethylisoxazole"

CAS Number: "25742-00-1"

o

o

Appropriate hazard pictograms (e.g., irritant).

3. Storage:
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o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
hazardous waste accumulation area.

e The storage area should be away from heat, sparks, open flames, and incompatible
materials.

» Access to the storage area should be restricted to authorized personnel.
4. Disposal:

» Arrange for the collection of the hazardous waste by a licensed and certified hazardous
waste disposal contractor.

» Provide the contractor with a copy of the Safety Data Sheet (SDS) for 3-Bromo-5-
hydroxymethylisoxazole.

o Ensure compliance with all local, state, and federal regulations for the transportation and
disposal of hazardous chemical waste.

5. Spill Decontamination:

 In the event of a spill, ensure the area is well-ventilated and evacuate all non-essential
personnel.

o Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,
vermiculite, sand, or commercial spill absorbents).

o Carefully collect the absorbent material and place it in a labeled hazardous waste container.

o Decontaminate the spill area with a suitable solvent (e.g., soap and water), and collect the
cleaning materials as hazardous waste.

e Report the spill to your institution's Environmental Health and Safety (EHS) department.

Disposal Workflow Diagram
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Caption: Logical workflow for the proper disposal of 3-Bromo-5-hydroxymethylisoxazole.

« To cite this document: BenchChem. [Proper Disposal of 3-Bromo-5-hydroxymethylisoxazole:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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